Cas no 1004644-55-6 (2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide)

2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide is a versatile heterocyclic compound featuring a pyrazole core substituted with chloro and methyl groups, coupled with an acetohydrazide moiety. This structure imparts significant reactivity and functionality, making it valuable in medicinal chemistry and agrochemical applications. The chloro and methyl substitutions enhance its electronic properties and steric profile, improving binding affinity in target interactions. The acetohydrazide group offers a reactive handle for further derivatization, enabling the synthesis of diverse analogs with potential biological activities. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility as an intermediate in drug discovery and pesticide development. The compound's balanced lipophilicity and hydrogen-bonding capacity contribute to favorable pharmacokinetic properties in designed molecules.

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide structure

1004644-55-6 structure

Product Name:2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide

CAS No:1004644-55-6

MF:C₆H₉ClN₄O

MW:188.614859342575

MDL:MFCD03419602

CID:3058769

PubChem ID:7018403

Update Time:2025-07-02

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

- (4-Chloro-3-methyl-pyrazol-1-yl)-acetic acid hydrazide
- 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide
- MDL： MFCD03419602
- Inchi： 1S/C6H9ClN4O/c1-4-5(7)2-11(10-4)3-6(12)9-8/h2H,3,8H2,1H3,(H,9,12)
- InChI Key： YYGIOJSFYFIUSP-UHFFFAOYSA-N
- SMILES： ClC1=CN(CC(NN)=O)N=C1C

Computed Properties

Exact Mass: 188.046489g/mol
Monoisotopic Mass: 188.046489g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 188.61g/mol
XLogP3: 0
Topological Polar Surface Area: 72.9Å²

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB498340-250 mg	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide	1004644-55-6		250MG	€198.50	2022-03-24
abcr	AB498340-500 mg	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide	1004644-55-6		500MG	€264.80	2022-03-24
abcr	AB498340-1 g	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide	1004644-55-6		1g	€309.00	2022-03-24
abcr	AB498340-5 g	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)acetohydrazide	1004644-55-6		5g	€752.70	2022-03-24
Fluorochem	026793-1g	4-Chloro-3-methyl-1H-pyrazol-1-yl)acetic acid hydrazide	1004644-55-6		1g	￡210.00	2022-03-01
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